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Compound of Interest

Compound Name: trans-2-Hexenal
CAS No.: 505-57-7
Cat. No.: B1236974

Get Quote

This document provides essential safety and logistical information for the proper disposal of

trans-2-Hexenal, a flammable and toxic aldehyde. The procedural guidance herein is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
compliance with hazardous waste regulations.

Immediate Safety and Handling

trans-2-Hexenal is a hazardous chemical that is flammable, toxic upon skin contact, and
harmful if swallowed.[1][2][3] It can cause skin and respiratory irritation and may lead to an
allergic skin reaction.[1] Adherence to proper safety protocols is critical.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling trans-2-
Hexenal, including:

o Chemical-resistant gloves (e.qg., nitrile)
» Safety glasses with side-shields or goggles[4]

+ Alab coat to protect clothing[4]
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e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]
Handling and Storage:
» Avoid all contact with eyes, skin, and clothing.[5]
» Avoid inhaling vapors or mists.[1][5]
o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2]

e Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[5]

» Store containers in a cool, dry, and well-ventilated area, away from direct sunlight and
incompatible materials such as strong oxidizing agents.[1][2]

e The recommended storage temperature is between 2-8°C.[2][5]

Quantitative Data Summary

The following table summarizes key quantitative safety and transportation data for trans-2-
Hexenal.
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Parameter Value Reference(s)
Toxicity

LD50 (Oral, rat) 780 mg/kg

LD50 (Skin, rabbit) 600 mg/kg [3]

Physical Properties

Recommended Storage Temp. 2-8°C [2][5]
Transportation

UN Number UN1988 / UN1989 [1]
Proper Shipping Name Aldehydes, flammable, toxic, (1]

n.o.s.

Hazard Class 3 (Flammable Liquid) [1]
Subsidiary Hazard Class 6.1 (Toxic) [1]
Packing Group 1] [1]

Operational and Disposal Plan

Disposal of trans-2-Hexenal must be managed in accordance with federal, state, and local
hazardous waste regulations. Under no circumstances should it be disposed of down the drain
or allowed to enter the environment.[5][6][7]

Step 1: Waste Identification and Segregation

¢ lIdentify as Hazardous Waste: All unused, expired, or contaminated trans-2-Hexenal,
including solutions and materials used for spill cleanup, must be treated as hazardous waste.

[8]

e Segregate Incompatibles: Store waste containers away from incompatible materials, such as
strong oxidizing agents, strong acids, and strong alkalis, to prevent dangerous reactions.[1]

[71°]
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Step 2: Waste Collection and Containerization

o Select Appropriate Container: Use a chemically compatible container with a secure, screw-
type lid.[7][10] Reagent bottles may be reused if they are clean and properly relabeled.[10]

o Label Container Immediately: As soon as waste is first added, label the container with a
hazardous waste tag.[7][8] The label must clearly identify the contents as "Hazardous Waste:
trans-2-Hexenal" and list all components and their approximate concentrations.

o Keep Container Closed: Waste containers must remain sealed at all times, except when
adding waste.[7][8][11] This prevents the release of flammable and toxic vapors.

Step 3: On-Site Accumulation

o Designated Storage Area: Store the sealed waste container in a designated satellite
accumulation area within the laboratory, at or near the point of generation.[8][12]

o Use Secondary Containment: Place the waste container inside a larger, chemically resistant
tub or bin to contain any potential leaks or spills.[7][8][11]

Step 4: Final Disposal Protocol

» Schedule a Pickup: Contact your institution's Environmental Health and Safety (EHS) or a
certified hazardous waste disposal contractor to arrange for collection.[7][11] Do not
transport hazardous waste outside of the laboratory yourself.[7]

« Incineration: The standard and recommended disposal method for trans-2-Hexenal is
through a licensed hazardous waste incineration facility.[9]

» Disposal of Empty Containers: Containers that have held trans-2-Hexenal should be
considered hazardous as they retain residue. They should be completely emptied and can
often be disposed of through the same hazardous waste stream.[9] For containers that held
acutely hazardous materials, triple-rinsing with a suitable solvent is required, with the rinsate
collected as hazardous waste.[7] Given the toxicity of trans-2-Hexenal, this is a
recommended practice.

Spill Response Protocol
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o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area
and ensure the space is well-ventilated.[5][13]

e Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could

create a spark.[5]

o Contain the Spill: Use an inert absorbent material such as sand, vermiculite, or earth to soak
up the spill.[9] Do not allow the chemical to enter drains.[5]

o Collect Waste: Using spark-proof tools, carefully scoop the absorbent material and spilled
chemical into a suitable, sealable container for disposal as hazardous waste.[4]

o Decontaminate Area: Clean the spill area thoroughly.

Disposal Workflow Diagram

The following diagram outlines the logical steps for the proper disposal of trans-2-Hexenal.
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Caption: Workflow for the safe disposal of trans-2-Hexenal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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